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Compound Name: Flupentixol Dihydrochloride

Cat. No.: B023768 Get Quote

For Researchers, Scientists, and Drug Development Professionals.

Introduction
Flupentixol dihydrochloride is a versatile therapeutic agent with a well-established role as a

typical antipsychotic. Its mechanism of action is primarily attributed to its potent antagonism of

dopamine D1 and D2 receptors.[1][2] Additionally, it exhibits moderate antagonistic effects on

the serotonin 5-HT2A receptor.[3][4] More recently, Flupentixol has been identified as a novel

inhibitor of phosphoinositide 3-kinase (PI3K), particularly the alpha isoform (PI3Kα),

highlighting its potential as an anticancer agent.[5][6][7]

These application notes provide detailed protocols for a range of in vitro assays to characterize

the pharmacological and biological activities of Flupentixol dihydrochloride. The assays

described herein are designed to quantify its binding affinity to key receptor targets, its

enzymatic inhibitory activity, and its functional cellular effects, including downstream signaling

and cytotoxicity.
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Target Assay Type
Cell
Line/Syste
m

Parameter Value Reference

PI3Kα Kinase Assay Cell-free IC50
127 ± 5.87

nM
[5]

A549
Cell Viability

(MTT)

Human Lung

Carcinoma
IC50 5.708 µM [5]

H661
Cell Viability

(MTT)

Human Lung

Carcinoma
IC50 6.374 µM [5]

Table 2: Receptor Binding Profile of Flupentixol
Receptor Target Description Expected Activity Reference

Dopamine D1 Gαs-coupled GPCR Antagonist [1][3]

Dopamine D2 Gαi-coupled GPCR Antagonist [1][3]

Serotonin 5-HT2A Gαq-coupled GPCR Antagonist [3][4]

Signaling Pathways
The following diagrams illustrate the key signaling pathways modulated by Flupentixol.
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Flupentixol Dopamine D2 Receptor
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Activates

Adenylyl Cyclase
Inhibits

cAMP
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Prepare Membranes
(e.g., from CHO-D1R cells)

Incubate Membranes with
[³H]-SCH23390 (D1) or

[³H]-Spiperone (D2)

Add varying concentrations
of Flupentixol

Incubate to Equilibrium

Separate Bound/Free Ligand
(Filtration)

Measure Radioactivity
(Scintillation Counting)

Data Analysis
(Calculate Ki)

 

Prepare Reaction Buffer with
PI3Kα enzyme and Lipid Substrate (PIP2)

Add varying concentrations
of Flupentixol

Initiate Reaction with ATP

Incubate

Stop Reaction

Detect ADP Production
(e.g., ADP-Glo™ Assay)

Measure Luminescence

Data Analysis
(Calculate IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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